Cas no 1261968-85-7 (2-Fluoro-4-(3-nitrophenyl)benzoic acid)

2-Fluoro-4-(3-nitrophenyl)benzoic acid structure
1261968-85-7 structure
Product Name:2-Fluoro-4-(3-nitrophenyl)benzoic acid
CAS No:1261968-85-7
MF:C13H8FNO4
MW:261.205327033997
MDL:MFCD16383885
CID:1039019
PubChem ID:53211536
Update Time:2025-04-20

2-Fluoro-4-(3-nitrophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Fluoro-3'-nitro-[1,1'-biphenyl]-4-carboxylic acid
    • 2-fluoro-4-(3-nitrophenyl)benzoic acid
    • MFCD16383885
    • 3-Fluoro-3'-nitro[1,1'-biphenyl]-4-carboxylic acid
    • 3-Fluoro-3'-nitro-[1,1'-biphenyl]-4-carboxylicacid
    • DTXSID30681381
    • 1261968-85-7
    • AKOS010644335
    • [1,1'-Biphenyl]-4-carboxylic acid, 3-fluoro-3'-nitro-
    • 3-Fluoro-3/'-nitro-[1,1/'-biphenyl]-4-carboxylic acid
    • BS-20307
    • 2-Fluoro-4-(3-nitrophenyl)benzoic acid
    • MDL： MFCD16383885
    • Inchi： 1S/C13H8FNO4/c14-12-7-9(4-5-11(12)13(16)17)8-2-1-3-10(6-8)15(18)19/h1-7H,(H,16,17)
    • InChI Key： ZBLCAFGFFSUWNE-UHFFFAOYSA-N
    • SMILES： FC1=C(C(=O)O)C=CC(=C1)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 261.04373590g/mol
  • Monoisotopic Mass: 261.04373590g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 83.1Ų

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2-Fluoro-4-(3-nitrophenyl)benzoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1261968-85-7)2-Fluoro-4-(3-nitrophenyl)benzoic acid
Order Number:A1118643
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 21:19
Price ($):328.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1261968-85-7)2-Fluoro-4-(3-nitrophenyl)benzoic acid
A1118643
Purity:99%
Quantity:5g
Price ($):328.0
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